Cas no 1805162-64-4 (4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride)
4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride
-
- Inchi: 1S/C7H2BrCl2F2NO/c8-2-1-3(7(11)12)13-5(4(2)9)6(10)14/h1,7H
- InChI Key: WKINTTNSVFAUMD-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(=O)Cl)N=C(C(F)F)C=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 232
- XLogP3: 3.7
- Topological Polar Surface Area: 30
4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061846-1g |
4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride |
1805162-64-4 | 97% | 1g |
$1,475.10 | 2022-04-01 |
4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride
Professional Introduction to 4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805162-64-4)
4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805162-64-4, is a versatile intermediate that plays a crucial role in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both bromo and chloro substituents along with a difluoromethyl group, make it an attractive building block for medicinal chemists and synthetic organic chemists alike.
The< strong>pyridine-2-carbonyl chloride moiety in this compound is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions. This property is exploited in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The combination of electron-withdrawing and electron-donating groups in the pyridine ring enhances the reactivity of the carbonyl chloride, facilitating efficient coupling reactions with amines, alcohols, and other nucleophiles.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The< strong>4-bromo-3-chloro substituents on the pyridine ring provide additional handles for further functionalization, allowing researchers to tailor the compound's properties to meet specific pharmacological requirements. For instance, bromo and chloro groups are commonly used in medicinal chemistry for selective modifications, enabling the introduction of diverse pharmacophores.
The< strong>6-(difluoromethyl) group is another critical feature of this compound. Difluoromethyl groups are known to enhance metabolic stability and binding affinity in drug candidates. They can also influence the electronic properties of adjacent functional groups, making them valuable for fine-tuning the reactivity and selectivity of chemical transformations. This has led to their incorporation in numerous high-value pharmaceuticals and agrochemicals.
Recent studies have highlighted the utility of 4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in various diseases, including cancer. By leveraging the reactivity of the carbonyl chloride group, researchers have been able to develop potent inhibitors that target specific kinase isoforms. These inhibitors have shown promise in preclinical studies and are being explored further for their therapeutic potential.
The< strong>CAS number 1805162-64-4 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized naming convention is essential for researchers who need to communicate their findings clearly and unambiguously. The CAS registry system is maintained by Chemical Abstracts Service (CAS), a division of Elsevier, and it serves as a comprehensive database for chemical substances.
In addition to its pharmaceutical applications, 4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride has potential uses in agrochemical research. The structural motifs present in this compound can be incorporated into herbicides, fungicides, and insecticides that target specific biological pathways in pests or weeds. The ability to modify the pyridine core with various substituents allows for the development of compounds with tailored biological activities.
The synthesis of< strong>4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include chlorination and bromination reactions on pre-functionalized pyridine derivatives followed by protection-deprotection strategies to introduce the desired substituents at specific positions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to enhance synthetic efficiency.
The reactivity of the carbonyl chloride group necessitates careful handling under inert conditions to prevent decomposition or side reactions. Storage conditions must be controlled to maintain stability, typically involving cool temperatures and moisture-free environments. These precautions are essential to ensure that researchers can work with this compound safely and effectively.
In conclusion, 4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805162-64-4) is a valuable intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for synthesizing biologically active molecules targeting various diseases. The continued exploration of its synthetic utility and biological activity will likely lead to new therapeutic agents with significant societal impact.
1805162-64-4 (4-Bromo-3-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)